2-Ethylthio-4-t-butylphenol

• CAS RN: 64096-98-6
• Molecular Formula: C12H18OS
• Molecular Weight: 210.34 g/mol
• IUPAC Name: 4-tert-butyl-2-ethylsulfanylphenol
• InChI: InChI=1S/C12H18OS/c1-5-14-11-8-9(12(2,3)4)6-7-10(11)13/h6-8,13H,5H2,1-4H3
• InChI Key: GEUOJJSERZXHKM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CC(=C1)C(C)(C)C)O

Description

2-Ethylthio-4-t-butylphenol is a useful research compound. Its molecular formula is C12H18OS and its molecular weight is 210.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-t-Butylphenol (10.0 g, 0.067 moles) was added 2.8 g zirconium n-propoxide in n-propanol consisting of 21.6% zirconium (0.007 mole) and 10.8% free propanol. The mixture was distilled at atmospheric pressure removing 1.8 g of n-propanol. To the mixture was added ethyl disulfide (8.2 g, 0.067 moles). The mixture was heated under nitrogen while ethyl mercaptan was removed continuously by distillation. Heating under nitrogen was continued for a total of 142 hours during which temperature slowly increased to 194° C. The mixture was cooled, hydrolyzed by addition of water, and made acid with concentrated HCl. The mixture was extracted with ether. The ether extracts were dried over magnesium sulfate, filtered, and concentrated on a rotary flash evaporator. GC analysis of the concentrate indicated only two major components, 2.5 g of 4-t-butylphenol and 6.8 g of 2-ethylthio-4-t-butylphenol (49% yield).